2-(Diethylamino)-N'-hydroxybenzimidamide

• IUPAC Name: 2-(diethylamino)-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C11H17N3O/c1-3-14(4-2)10-8-6-5-7-9(10)11(12)13-15/h5-8,15H,3-4H2,1-2H3,(H2,12,13)
• InChI Key: AWRDQZVDUGULLH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=CC=C1C(=NO)N
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol

Description

2-(Diethylamino)-N'-hydroxybenzimidamide (molecular formula: C₆H₁₅N₃O, average mass: 145.206 g/mol) is a hydroxyimidamide derivative characterized by a benzimidamide core substituted with a diethylamino group at the 2-position and a hydroxylamine group at the N'-position . Its IUPAC name, (Z)-2-(diethylamino)-N'-hydroxybenzenecarboximidamide, reflects its stereochemistry and functional groups. The compound is commercially available through multiple suppliers, underscoring its utility in pharmaceutical and chemical research .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 4-(Diethylamino)-N'-hydroxybenzimidamide: Differs by the diethylamino group at the 4-position rather than 2. This positional isomerism may alter electronic distribution and binding affinity in biological systems .

Pharmacological Activity Profiles

• N-[2-(Diethylamino)ethyl]-4-(1H-imidazol-1-yl)benzamide (6a): A benzamide derivative with demonstrated class III antiarrhythmic activity. Its imidazole ring and diethylaminoethyl chain contribute to cardiac Purkinje fiber potency, comparable to sematilide . In contrast, 2-(Diethylamino)-N'-hydroxybenzimidamide lacks the imidazole moiety, suggesting divergent biological targets.
• N-[2-(Diethylamino)ethyl]-2-phenylacetamide: An acetamide derivative with a phenyl group, highlighting the role of amide linkages in modulating pharmacokinetics. Its lack of hydroxylamine may reduce metal-chelating capacity compared to hydroxyimidamides .

Comparative Data Table

Compound Name	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Commercial Availability
2-(Diethylamino)-N'-hydroxybenzimidamide	145.206	2-diethylamino, N'-hydroxy	Under investigation	5 suppliers
4-(Diethylamino)-N'-hydroxybenzimidamide	145.206	4-diethylamino, N'-hydroxy	Not reported	Limited
N-Hydroxy-4-nitrobenzimidamide	167.12	4-nitro, N'-hydroxy	Antioxidant potential	1 supplier
N-[2-(Diethylamino)ethyl]-4-(1H-imidazol-1-yl)benzamide	345.29	Diethylaminoethyl, imidazole	Class III antiarrhythmic	Research-only